3-(benzo[d]thiazol-2-yl)-2-(ethoxycarbonyl)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

Specification

• CAS No.: 799770-29-9
• Molecular Formula: C24H20N2O7S
• Molecular Weight: 480.49
• IUPAC Name: [3-(1,3-benzothiazol-2-yl)-2-ethoxycarbonyl-4-oxochromen-7-yl] morpholine-4-carboxylate
• Standard InChI: InChI=1S/C24H20N2O7S/c1-2-31-23(28)21-19(22-25-16-5-3-4-6-18(16)34-22)20(27)15-8-7-14(13-17(15)33-21)32-24(29)26-9-11-30-12-10-26/h3-8,13H,2,9-12H2,1H3
• Standard InChI Key: XNNOLLQGCBVFBO-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=O)C2=C(O1)C=C(C=C2)OC(=O)N3CCOCC3)C4=NC5=CC=CC=C5S4

Introduction

Potential Biological Activities

While specific data on 3-(benzo[d]thiazol-2-yl)-2-(ethoxycarbonyl)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate is not readily available, compounds with similar structures have shown promise in various biological assays:

• Anticancer Activity: Chromene derivatives have been explored for their anticancer properties, often exhibiting activity against specific cancer cell lines.

• Antimicrobial Activity: Thiazole and benzothiazole derivatives are known for their antimicrobial effects, which could be enhanced by the presence of other functional groups.

• Anti-inflammatory Activity: The chromene scaffold is also associated with anti-inflammatory properties, which might be beneficial in therapeutic applications.

Research Findings and Future Directions

Given the lack of specific research on this compound, future studies should focus on its synthesis, purification, and biological evaluation. Key areas of investigation include:

• Synthetic Optimization: Developing efficient synthetic routes to produce the compound in high yield and purity.

• Biological Screening: Evaluating the compound's activity against various cancer cell lines, microbial strains, and inflammatory pathways.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological activity and pharmacokinetic properties.